Cas no 28177-79-9 (2-hydroxy-3-nitro-benzonitrile)

• Product Name: 2-hydroxy-3-nitro-benzonitrile
• CAS No: 28177-79-9
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD00234257
• CID: 251846
• PubChem ID: 12468686
• Update Time: 2025-06-29

2-hydroxy-3-nitro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-hydroxy-3-nitro-
• 2-HYDROXY-3-NITRO-BENZONITRILE
• 2-HYDROXY-3-NITROBENZONITRILE
• 2-hydroxy-3-nitrobenzenecarbonitrile
• 2-Hydroxy-3-nitro-benzonitril
• 2-nitro-6cyanophenol
• 2-nitro-6-cyanophenol
• 3-Nitro-salicylsaeurenitril
• 6-Nitro-2-cyan-phenol
• AG-E-90270
• CTK4G0976
• SBB046679
• SureCN1344484
• 3-Nitro-2-hydroxybenzonitrile
• SY109264
• AKOS005169401
• FT-0691705
• SCHEMBL1344484
• 28177-79-9
• Benzonitrile, 2-?hydroxy-?3-?nitro-
• AKOS015922432
• 6-cyano-2-nitrophenol
• GS-6069
• ZUOCMGGILLTISV-UHFFFAOYSA-N
• DTXSID70499462
• AMY28360
• I11278
• EN300-88382
• CS-0102183
• MFCD00234257
• STL414779
• DA-26139
• 2-hydroxy-3-nitro-benzonitrile

• MDL： MFCD00234257
• Inchi： 1S/C7H4N2O3/c8-4-5-2-1-3-6(7(5)10)9(11)12/h1-3,10H
• InChI Key： ZUOCMGGILLTISV-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02222
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 265.1±30.0 ºC (760 Torr),
• Flash Point: 114.1±24.6 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 87.16
• Vapor Pressure: No data available

2-hydroxy-3-nitro-benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-hydroxy-3-nitro-benzonitrile

Introduction to 2-hydroxy-3-nitro-benzonitrile (CAS No. 28177-79-9)

2-hydroxy-3-nitro-benzonitrile, identified by its Chemical Abstracts Service (CAS) number 28177-79-9, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitro and hydroxyl substituent on a benzene ring with a nitrile group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a conjugated system of double bonds and functional groups, contributes to its reactivity and potential applications in various chemical transformations.

The structure of 2-hydroxy-3-nitro-benzonitrile is of particular interest due to its ability to participate in multiple types of reactions, including nucleophilic aromatic substitution, reduction, and condensation reactions. These reactions are pivotal in the synthesis of more complex molecules, making this compound a versatile building block in organic synthesis. The presence of both electron-withdrawing (nitro and nitrile groups) and electron-donating (hydroxyl group) functionalities allows for fine-tuning of reactivity, enabling chemists to tailor reactions for specific applications.

In recent years, research has highlighted the role of 2-hydroxy-3-nitro-benzonitrile in the development of novel pharmaceuticals. Its derivatives have been explored as potential candidates for treating various diseases, including inflammatory disorders and infectious diseases. The nitro group, in particular, can be reduced to an amine, which can then be further functionalized to produce bioactive molecules. This transformation is particularly relevant in medicinal chemistry, where the introduction of amine groups often enhances binding affinity to biological targets.

Moreover, the applications of 2-hydroxy-3-nitro-benzonitrile extend beyond pharmaceuticals into the realm of materials science. The compound's ability to form stable complexes with metals has led to its investigation as a ligand in catalytic systems. These metal complexes have shown promise in facilitating various chemical reactions, including cross-coupling reactions that are essential for constructing complex organic molecules. The hydroxyl and nitrile groups provide coordination sites for metal ions, while the nitro group can participate in redox processes, making this compound a multifunctional tool in catalysis.

Recent advancements in synthetic methodologies have further expanded the utility of 2-hydroxy-3-nitro-benzonitrile. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at specific positions on the benzene ring. This flexibility has allowed researchers to generate libraries of derivatives with tailored properties for drug discovery and material design. Additionally, computational studies have been employed to predict the reactivity and stability of different derivatives, aiding in the rational design of synthetic routes.

The pharmaceutical applications of 2-hydroxy-3-nitro-benzonitrile derivatives continue to evolve with new discoveries. Researchers have reported on its role as a precursor in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The nitro group can be selectively reduced or transformed into other functional groups, allowing for the creation of molecules with high selectivity and potency. Furthermore, the hydroxyl group provides a site for further derivatization, enabling the development of prodrugs that enhance bioavailability or target specific tissues.

In materials science, 2-hydroxy-3-nitro-benzonitrile has been explored as a precursor for high-performance polymers. Its incorporation into polymer backbones can enhance thermal stability and mechanical strength. The conjugated system present in this compound also makes it suitable for applications in organic electronics, where charge transport properties are crucial. Researchers have investigated its use in producing conductive polymers and organic semiconductors, which are components in flexible electronics and optoelectronic devices.

The synthetic pathways for 2-hydroxy-3-nitro-benzonitrile involve multiple steps that require careful optimization to ensure high yield and purity. Common starting materials include nitration followed by hydrolysis or condensation reactions with cyanide sources. Advances in green chemistry have also influenced its synthesis by promoting solvent-free conditions or using biocatalysts to minimize environmental impact. These innovations align with global efforts to develop sustainable chemical processes that reduce waste and energy consumption.

Future research directions for 2-hydroxy-3-nitro-benzonitrile may focus on expanding its applications into nanotechnology and biomedicine. For example, its derivatives could be functionalized as contrast agents for medical imaging or as carriers for drug delivery systems. The ability to precisely modify its structure opens up possibilities for creating smart materials that respond to biological stimuli or environmental changes. Such developments could revolutionize diagnostics and therapeutic interventions.

In conclusion, 2-hydroxy-3-nitro-benzonitrile (CAS No. 28177-79-9) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable participation in diverse chemical transformations, making it an invaluable intermediate for synthetic chemists. As research continues to uncover new methodologies and applications, 2-hydroxy-3-nitro-benzonitrile will undoubtedly remain at the forefront of innovation in organic chemistry.